N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-methylbutanamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-methylbutanamide
• InChI: InChI=1S/C18H23N3OS/c1-11(2)8-17(22)19-18-14-9-23-10-15(14)20-21(18)16-7-5-6-12(3)13(16)4/h5-7,11H,8-10H2,1-4H3,(H,19,22)
• InChI Key: GBFTWCMOUOSIAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)CC(C)C)C
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-methylbutanamide is a useful research compound. Its molecular formula is C18H23N3OS and its molecular weight is 329.46. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-methylbutanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-methylbutanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties : Studies have focused on the synthesis of related thieno[3,4-c]pyrazole derivatives, emphasizing their chemical properties and potential for further modification. For instance, the one-pot synthesis of tetrasubstituted thiophenes through [3+2] annulation strategies represents a significant methodological advancement in the creation of structurally similar compounds, showcasing the versatility and potential for diverse applications of thieno[3,4-c]pyrazole derivatives (Sahu et al., 2015).

Pharmacological Activities : Research has also explored the pharmacological potential of compounds structurally similar to N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-methylbutanamide. For example, studies on 4H-thieno[3,4-c]pyrazole derivatives have demonstrated significant anti-inflammatory, analgesic, antipyretic, and platelet antiaggregating activities, indicating potential therapeutic applications (Menozzi et al., 1992).

Material Science and Electronics : In the realm of material science, thieno[3,4-b]pyrazine-based and 2,1,3-benzothiadiazole-based donor−acceptor copolymers have been synthesized for application in photovoltaic devices. These studies highlight the compound's relevance in developing advanced materials for energy conversion, showcasing its utility beyond pharmacological interests (Zhou et al., 2010).

Antimicrobial and Anticancer Research : Novel pyrazole derivatives, including structures related to N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-methylbutanamide, have been investigated for their antimicrobial and anticancer properties. Research findings suggest that these compounds exhibit promising activity against various pathogens and cancer cell lines, indicating potential for development as therapeutic agents (Hafez et al., 2016).